Cas no 136765-54-3 (5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,b-dimethyl-N-(methyl-d3)-(9CI))

• Product Name: 5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,b-dimethyl-N-(methyl-d3)-(9CI)
• CAS No: 136765-54-3
• MF: C₂₀H₂₆N₂
• MW: 297.452330112457
• CID: 137647
• PubChem ID: 45040645
• Update Time: 2025-04-19

5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,b-dimethyl-N-(methyl-d3)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,b-dimethyl-N-(methyl-d3)-(9CI)
• TRIMIPRAMINE-D3
• 5H-Dibenzb,fazepine-5-propanamine, 10,11-dihydro-N,.β.-dimethyl-N-(methyl-d3)-
• MLINMETHANOL
• TRIMIPRAMINE-D3,100
• 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,2-dimethyl-N-(trideuteriomethyl)propan-1-amine
• AKOS015910997
• 136765-54-3

• Inchi： 1S/C20H26N2/c1-16(14-21(2)3)15-22-19-10-6-4-8-17(19)12-13-18-9-5-7-11-20(18)22/h4-11,16H,12-15H2,1-3H3/i2D3
• InChI Key： ZSCDBOWYZJWBIY-BMSJAHLVSA-N
• SMILES： N1(C2C=CC=CC=2CCC2C=CC=CC1=2)CC(C)CN(C)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 297.22800
• Monoisotopic Mass: 297.228429076g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 4.18600